1-(but-3-yn-2-yl)piperazine, bis(trifluoroacetic acid)
Description
“1-(but-3-yn-2-yl)piperazine, bis(trifluoroacetic acid)” is a chemical compound with the CAS Number: 2613389-21-0 . It has a molecular weight of 366.26 and is typically stored at room temperature . The compound is in powder form .
Synthesis Analysis
The synthesis of piperazine derivatives, such as “1-(but-3-yn-2-yl)piperazine, bis(trifluoroacetic acid)”, has been the subject of numerous studies . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The IUPAC name of the compound is "1-(but-3-yn-2-yl)piperazine bis(2,2,2-trifluoroacetate)" . The InChI code is "1S/C8H14N2.2C2HF3O2/c1-3-8(2)10-6-4-9-5-7-10;23-2(4,5)1(6)7/h1,8-9H,4-7H2,2H3;2(H,6,7)" .Chemical Reactions Analysis
Trifluoroacetic acid (TFA) is commonly used in the manufacturing process to release synthesized peptides from solid-phase resins . TFA or acetate is also used during reversed-phase HPLC purification of peptides . TFA is manufactured using acetate and fluoride as precursors, and residual levels of these compounds may be present whenever TFA is used .Physical And Chemical Properties Analysis
The compound has a molecular weight of 366.26 . It is typically stored at room temperature and is in powder form .Safety and Hazards
Future Directions
The piperazine moiety is widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant . As a result, numerous methods have been reported for the synthesis of substituted piperazines . Future research may focus on developing more efficient and environmentally friendly methods for the synthesis of piperazine derivatives.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(but-3-yn-2-yl)piperazine, bis(trifluoroacetic acid) involves the reaction of but-3-yn-2-amine with piperazine in the presence of trifluoroacetic acid. The resulting product is then treated with excess trifluoroacetic acid to form the bis(trifluoroacetic acid) salt of the compound.", "Starting Materials": [ "But-3-yn-2-amine", "Piperazine", "Trifluoroacetic acid" ], "Reaction": [ "Step 1: Add but-3-yn-2-amine and piperazine to a reaction flask in a 1:1 molar ratio.", "Step 2: Add trifluoroacetic acid to the reaction flask in a 1.5:1 molar ratio with respect to the combined amount of but-3-yn-2-amine and piperazine.", "Step 3: Heat the reaction mixture to 80-100°C and stir for 24 hours.", "Step 4: Cool the reaction mixture to room temperature and filter the resulting solid.", "Step 5: Wash the solid with cold diethyl ether and dry under vacuum to obtain 1-(but-3-yn-2-yl)piperazine as a white solid.", "Step 6: Dissolve the obtained solid in excess trifluoroacetic acid and stir for 1 hour.", "Step 7: Filter the resulting solid and wash with cold diethyl ether to obtain the bis(trifluoroacetic acid) salt of 1-(but-3-yn-2-yl)piperazine as a white solid." ] } | |
CAS RN |
2613389-21-0 |
Product Name |
1-(but-3-yn-2-yl)piperazine, bis(trifluoroacetic acid) |
Molecular Formula |
C12H16F6N2O4 |
Molecular Weight |
366.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
